Cas no 2168257-19-8 (Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-)

• Product Name: Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-
• CAS No: 2168257-19-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5260947
• Update Time: 2025-11-02

Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-

• Inchi： 1S/C7H4ClN3O2/c8-5-3-4(7(12)13)6-9-1-2-11(6)10-5/h1-3H,(H,12,13)
• InChI Key： VGZKOSCEFOBCLK-UHFFFAOYSA-N
• SMILES： C12=NC=CN1N=C(Cl)C=C2C(O)=O

Additional information on Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-

Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro (CAS No. 2168257-19-8): A Comprehensive Overview

Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro, identified by its CAS number 2168257-19-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent at the 6-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The chemical structure of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro features a fused ring system consisting of an imidazole ring connected to a pyridazine ring. The carboxylic acid functionality at the 8-position and the chloro group at the 6-position contribute to its unique electronic and steric properties. These features make it an attractive candidate for further derivatization and exploration of its pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents based on imidazopyridazine derivatives. The structural framework of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The chloro substituent, in particular, has been shown to modulate the binding affinity and selectivity of the compound towards target enzymes and receptors.

One of the most compelling aspects of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro is its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects and high efficacy. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders.

The synthesis of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes has significantly improved the efficiency of these synthetic routes.

The pharmacological profile of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro has been investigated through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits significant inhibitory activity against several target enzymes, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are known to play critical roles in cell cycle regulation and immune responses, respectively.

In vivo studies have further validated the therapeutic potential of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro. Animal models of cancer have shown that treatment with this compound leads to significant reductions in tumor growth and metastasis. Additionally, preclinical studies in inflammatory disorders have demonstrated its ability to modulate inflammatory pathways and reduce symptoms associated with these conditions.

The development of novel drug candidates often involves the optimization of lead compounds through structure-activity relationship (SAR) studies. Derivatives of Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro have been synthesized to explore the impact of various substituents on their pharmacological properties. These derivatives have provided valuable insights into the structural requirements for optimal biological activity.

The future prospects for Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro are promising, with ongoing research aimed at further elucidating its mechanism of action and expanding its therapeutic applications. Advances in computational chemistry and molecular modeling are being leveraged to design new derivatives with enhanced potency and selectivity. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro (CAS No. 2168257-19-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable scaffold for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.